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Compound of Interest

Compound Name: 4-Bromopyrimidine hydrobromide

CAS No.: 1187931-22-1

Cat. No.: B1439414

Get Quote

Executive Summary
4-Bromopyrimidine hydrobromide (CAS: 1187931-22-1) serves as a critical electrophilic

building block in medicinal chemistry, particularly for Suzuki-Miyaura couplings and

derivatizations. However, its utility is frequently compromised by its inherent instability. The
compound represents a "perfect storm" of reactivity: an electron-deficient pyrimidine ring, a
labile leaving group at the activated C4 position, and a hygroscopic salt counterion (

) that creates an autocatalytic acidic environment upon moisture ingress.

This guide details the physicochemical rationale for this instability and provides a rigorous, self-

validating protocol for storage, handling, and quality control.

Physicochemical Profile & Reactivity Drivers[1]
To master the handling of 4-Bromopyrimidine hydrobromide, one must understand the

structural drivers of its degradation. It is not merely "sensitive"; it is chemically programmed to
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hydrolyze.

Structural Vulnerability
The pyrimidine ring is highly

-deficient, making the carbons at positions 2, 4, and 6 susceptible to nucleophilic attack. The
bromine atom at C4 acts as a good leaving group. When formulated as the hydrobromide salt,
the lattice energy provides solid-state stability, but the salt is hygroscopic.

The Hygroscopic Trap
Upon exposure to atmospheric moisture, the salt absorbs water. This hydration shell solubilizes

the HBr, generating a localized acidic micro-environment (

). In this acidic medium, the pyrimidine nitrogen is protonated, further reducing electron density
in the ring and significantly lowering the activation energy for nucleophilic attack by water
molecules at the C4 position.

Table 1: Physicochemical Properties Critical to Stability
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Property Value / Characteristic Stability Implication

CAS Number 1187931-22-1
Unique identifier for the HBr

salt form.[1]

Appearance
White to pale orange

crystalline solid

Darkening (Orange/Green)

indicates oxidation or HBr

release.

Hygroscopicity High
Rapidly absorbs atmospheric

water, initiating hydrolysis.

Acidity Lewis/Brønsted Acidic (Salt)

Dissolution creates corrosive,

acidic media promoting

degradation.

Melting Point ~270°C (dec.)[2]

High lattice energy, but

decomposes upon melting; do

not heat to dry.

Solubility Water, Methanol, DMSO

Solvents must be anhydrous;

avoid protic solvents for

storage.

Mechanisms of Degradation[4]
The primary failure mode is acid-catalyzed hydrolysis, turning the valuable reagent into the

catalytically inert 4-hydroxypyrimidine (often existing as the pyrimidin-4(3H)-one tautomer).

Degradation Pathway Visualization
The following diagram illustrates the cascade from moisture ingress to irreversible degradation.
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Figure 1: The acid-catalyzed hydrolysis pathway triggered by moisture absorption.[3][4]

Storage & Handling Protocols
Standard "cool and dry" storage is insufficient for this compound. A rigorous "Cold Chain + Inert

Atmosphere" protocol is required to maintain purity >98%.

The "Gold Standard" Storage Workflow
Environment:

Primary Storage: -20°C Freezer.

Atmosphere: Argon or Nitrogen (Argon preferred due to higher density).

Container: Amber glass vial with a Teflon-lined screw cap, secondary containment in a

desiccator or sealed bag with silica gel/molecular sieves.

Handling Workflow: Never open a cold bottle directly in ambient air; condensation will

immediately destroy the surface layer of the reagent.
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Figure 2: Protocol for minimizing moisture exposure during handling.

Specific Handling Instructions
Equilibration: Remove the container from the freezer and place it in a desiccator. Allow it to

reach room temperature (approx. 45–60 minutes) before breaking the seal. This prevents

atmospheric water from condensing on the cold salt.
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Tooling: Use plastic or ceramic spatulas. The acidic nature of the HBr salt can corrode

stainless steel over time, introducing metal contaminants (Fe, Ni) that can poison

downstream palladium catalysts (e.g., in Suzuki couplings).

Solvent Choice: If preparing a stock solution, use anhydrous DMSO or DMF. Avoid methanol

or water unless the reaction is immediate.

Quality Control & Re-Validation
Trust, but verify. Visual inspection is not enough; a white powder can still contain 10-20%

hydrolyzed impurity.

Visual Indicators
Pass: White to off-white crystalline powder.

Fail: Clumping, liquefaction (deliquescence), or distinct color change to deep orange/brown

(indicating free

or extensive decomposition).

Analytical Validation (1H-NMR)
The most reliable method to detect hydrolysis is Proton NMR in DMSO-d6.

Protocol:

Take a small aliquot (~5 mg).

Dissolve in dry DMSO-d6.

Acquire spectrum immediately.

Interpretation:

4-Bromopyrimidine (Target): Look for the characteristic pyrimidine protons. The C2-H is

typically deshielded (downfield, ~8.8–9.0 ppm).
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4-Hydroxypyrimidine (Impurity): Hydrolysis causes a significant shift. The loss of the

electron-withdrawing bromine and the tautomerization to the pyrimidone form will shift the

ring protons upfield compared to the starting material. Additionally, a broad exchangeable

proton (NH/OH) may be visible.

Table 2: QC Pass/Fail Criteria

Test Method Acceptance Criteria

Identity 1H-NMR (DMSO-d6)
Conforms to structure; no extra

aromatic peaks.

Purity HPLC (254 nm)

>97% Area (Note: Use

buffered mobile phase to

prevent on-column hydrolysis).

Moisture Karl Fischer <0.5% (Strict limit).

Safety & Emergency Protocols
Hazard Class: Corrosive, Irritant.[5] Signal Word: DANGER.

Inhalation: The salt dust is highly irritating to the respiratory tract. Hydrolysis in the lungs

releases HBr acid. Always handle in a fume hood.

Skin Contact: Corrosive.[5] Wash immediately with soap and water.[6]

Spill Cleanup: Do not sweep dry dust (aerosol risk). Cover with a weak base (sodium

bicarbonate) to neutralize the acidity, then wipe up with damp absorbent pads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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